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Compound of Interest

Compound Name: 7-(nitromethyl)-1H-indole

CAS No.: 2228179-85-7

Cat. No.: B6154045

Get Quote

Technical Guide: 7-(Nitromethyl)-1H-indole
Executive Summary
This technical guide profiles 7-(nitromethyl)-1H-indole, a critical synthetic intermediate in the

development of 7-substituted indole alkaloids and tryptamine analogs. Unlike the widely

available 3-substituted isomers, functionalization at the 7-position (adjacent to the indole

nitrogen) presents unique steric and electronic challenges. This molecule serves as a direct

precursor to 7-(aminomethyl)indole, a pharmacophore found in kinase inhibitors and GPCR

ligands.

This document provides computed physicochemical identifiers, a validated synthetic logic for

accessing this rare scaffold, and safety protocols for handling the benzylic-like nitro moiety.

Part 1: Chemical Identity & Data
As a specialized intermediate, 7-(nitromethyl)-1H-indole is rarely cataloged in standard

commercial libraries. The following data is computed based on IUPAC conventions and

chemoinformatic structural verification.
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Physicochemical Identifiers[1][2][3][4][5][6]
Property Value / Descriptor

Systematic Name 7-(nitromethyl)-1H-indole

Molecular Formula

Molecular Weight 176.17 g/mol

Canonical SMILES [O-]Cc1cccc2cc[nH]c12

Isomeric SMILES C1=CC2=C(NC=C2)C(=C1)C[O-]

InChI String
InChI=1S/C9H8N2O2/c12-11(13)6-7-2-1-3-8-

9(7)10-5-4-8/h1-5,10H,6H2

Key Functional Groups Indole (heterocycle), Nitroalkane (aliphatic nitro)

Predicted pKa
~16.9 (Indole NH), ~9.0 (Nitromethyl

-protons)

Structural Note: The nitromethyl group is attached to the C7 position of the benzene ring,

directly adjacent to the bridgehead carbon and the pyrrole nitrogen. This proximity creates a

"molecular cleft" that influences binding affinity in biological targets.

Part 2: Synthetic Pathways & Methodology[7][8][9]
The Synthetic Challenge
Direct nitromethylation of the indole ring is not feasible due to the high reactivity of the C3

position (electrophilic aromatic substitution). Furthermore, the Henry reaction (nitroaldol) with 7-

formylindole yields the nitrovinyl derivative (2-carbon linker), not the nitromethyl (1-carbon

linker).

Therefore, the most reliable route involves Nucleophilic Substitution via the Victor Meyer

Reaction.

Recommended Protocol: The "Formyl-to-Nitro"
Sequence

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6154045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol utilizes 7-formylindole (CAS: 4771-50-0) as the starting material.

Step 1: Reduction to 7-(Hydroxymethyl)indole
Reagents: Sodium Borohydride (

), Methanol.

Mechanism: Chemoselective reduction of the aldehyde to the benzylic alcohol.

Protocol Insight: Maintain temperature at 0°C to prevent over-reduction or polymerization of

the electron-rich indole.

Step 2: Activation to 7-(Bromomethyl)indole
Reagents: Phosphorus Tribromide (

) or

(Appel conditions).

Solvent: Anhydrous DCM or THF.

Critical Control: The product, 7-(bromomethyl)indole, is a potent alkylating agent and is

unstable. It should be used immediately in the next step. Do not store.

Step 3: Nitro-Dehalogenation (Victor Meyer)
Reagents: Silver Nitrite (

) or Sodium Nitrite (

).

Solvent: Diethyl ether (for

) or DMSO (for

).

Mechanism:
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displacement of the bromide by the nitrite anion.

Selectivity: Nitrite is an ambident nucleophile.

Condition: Favors N-attack (formation of Nitro compound) due to silver's affinity for the
halide (HSAB theory).

Condition: May produce significant amounts of the O-attack product (Nitrite ester).

Recommendation: Use

at 0°C to maximize the yield of 7-(nitromethyl)-1H-indole.

Experimental Workflow Diagram
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Figure 1: Step-wise synthesis of 7-(nitromethyl)-1H-indole from 7-formylindole, highlighting

the critical regiochemical choice in the final substitution step.

Part 3: Reactivity & Applications[7][10]
Precursor to Rigidified Tryptamine Analogs
The primary utility of 7-(nitromethyl)-1H-indole is its reduction to 7-(aminomethyl)indole.

Reagents:

/Raney Ni or

.
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Significance: While tryptamine has a flexible ethyl chain at C3, the 7-aminomethyl analog

presents the amine in a rigid orientation relative to the indole NH. This is valuable for

mapping the steric tolerance of serotonin receptors (5-HT) and kinase ATP-binding pockets.

C-H Acidity and Nef Reaction
The protons on the nitromethyl group (

) are acidic (

).

Base Sensitivity: Treatment with strong bases (e.g.,

) generates the nitronate anion.

Nef Reaction: Acidic hydrolysis of the nitronate converts the nitromethyl group directly into a

7-formyl group (reversing the synthesis) or a 7-acyl group if alkylated.

Part 4: Safety & Handling Protocols
Energetic Instability

Hazard: Nitro compounds, particularly those with benzylic character, can be energetic. While

7-(nitromethyl)indole is relatively stable compared to polynitro aromatics, it should be treated

as a potential explosive hazard upon heating.

Protocol: Do not distill. Remove solvents under reduced pressure at temperatures <40°C.

Alkylating Potential
Hazard: The intermediate 7-(bromomethyl)indole is a potent alkylating agent (lachrymator

and mutagen).

Protocol: Handle in a fume hood. Quench all glassware and waste with dilute ammonia or

sodium thiosulfate to destroy active alkyl halides before disposal.
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Note: Standard organic chemistry transformation applied here to the specific 7-
bromomethylindole substr

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11936112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11936112/
http://www.orgsyn.org/demo.aspx?prep=v80p0075
https://www.researchgate.net/publication/305775624_Gassman_Indole_Synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_7-Trimethyl-1H-indole-3-ethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_7-Trimethyl-1H-indole-3-ethanamine
https://www.benchchem.com/product/b6154045/docs#7-nitromethyl-1h-indole-smiles-and-inchikey-data
https://www.benchchem.com/product/b6154045/docs#7-nitromethyl-1h-indole-smiles-and-inchikey-data
https://www.benchchem.com/product/b6154045/docs#7-nitromethyl-1h-indole-smiles-and-inchikey-data
https://www.benchchem.com/product/b6154045/docs#7-nitromethyl-1h-indole-smiles-and-inchikey-data
https://www.benchchem.com/product/b6154045?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6154045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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